Cas no 1000567-19-0 (2-(2-Chloro-6-methylpyridin-3-yl)acetic acid)

• Product Name: 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid
• CAS No: 1000567-19-0
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD09925188
• CID: 4558452
• PubChem ID: 55267503
• Update Time: 2025-10-29

2-(2-Chloro-6-methylpyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyridin-3-yl)acetic acid
• AT21641
• 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid

• MDL： MFCD09925188
• Inchi： 1S/C8H8ClNO2/c1-5-2-3-6(4-7(11)12)8(9)10-5/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： HKYCQVRONOLJDQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=N1)CC(=O)O

Computed Properties

• Exact Mass: 185.024356g/mol
• Monoisotopic Mass: 185.024356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.61g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid

Comprehensive Guide to 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid (CAS No. 1000567-19-0): Properties, Applications, and Market Insights

2-(2-Chloro-6-methylpyridin-3-yl)acetic acid (CAS No. 1000567-19-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its chloro-methylpyridine backbone and acetic acid functional group, has garnered attention for its role as a key intermediate in synthesizing bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this chemical has become a subject of interest for researchers and industry professionals alike.

The molecular structure of 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid features a chlorine substituent at the 2-position and a methyl group at the 6-position of the pyridine ring, coupled with an acetic acid moiety at the 3-position. This unique arrangement contributes to its chemical reactivity and makes it valuable for various synthetic applications. Recent studies highlight its potential in developing novel pharmaceutical compounds, particularly in the field of central nervous system (CNS) therapeutics and anti-inflammatory agents.

In the pharmaceutical industry, 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid serves as a crucial building block for drug discovery programs. Its structural features allow for diverse chemical modifications, enabling researchers to create libraries of potential drug candidates. The compound's pyridine core is particularly valuable in medicinal chemistry due to its ability to improve drug solubility and bioavailability, addressing common challenges in modern drug development.

The agrochemical sector also benefits from applications of 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid, where it functions as an intermediate in the synthesis of crop protection agents. Its structural characteristics contribute to the development of novel pesticides with improved efficacy and environmental profiles. As the agricultural industry seeks more sustainable solutions, compounds like this play a vital role in creating next-generation agrochemical formulations.

From a market perspective, the demand for 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid has shown steady growth, driven by expanding research in life sciences and material chemistry. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing this compound for their discovery programs. The global market for such fine chemicals is projected to grow significantly, supported by advancements in high-throughput screening technologies and combinatorial chemistry approaches.

Quality control and analytical characterization of 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid are critical aspects for researchers and manufacturers. Standard analytical techniques including HPLC, GC-MS, and NMR spectroscopy are employed to ensure purity and verify structural integrity. These quality measures are particularly important when the compound is used in pharmaceutical synthesis, where stringent regulatory requirements apply.

Recent innovations in green chemistry have also impacted the production and application of 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid. Researchers are exploring more sustainable synthetic routes that reduce waste and improve atom economy. These developments align with the broader industry trend toward environmentally friendly chemical processes and green manufacturing practices.

For laboratories working with 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid, proper storage conditions and handling procedures are essential to maintain stability. The compound should be stored in cool, dry environments, protected from moisture and light. These precautions help preserve its chemical properties and ensure consistent performance in research applications.

The future outlook for 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid appears promising, with potential applications expanding into new areas of material science and specialty chemicals. As research continues to uncover novel uses for pyridine derivatives, this compound is likely to maintain its importance in various scientific and industrial fields. Ongoing studies may reveal additional structure-activity relationships that could lead to breakthrough applications.

For researchers seeking high-purity 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. Quality assurance becomes particularly crucial when the material is intended for use in regulated applications or clinical research programs.

In conclusion, 2-(2-Chloro-6-methylpyridin-3-yl)acetic acid (CAS No. 1000567-19-0) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and chemical versatility make it valuable for pharmaceutical development, agrochemical research, and other specialized applications. As scientific understanding of heterocyclic chemistry advances, the significance of this compound is expected to grow, offering new opportunities for innovation and discovery in chemical sciences.